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Compound of Interest

Compound Name: 3-Bromo-4'-ethylbenzophenone

CAS No.: 844879-29-4

Cat. No.: B1273309

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromo-4'-ethylbenzophenone, with the CAS number 5334-38-3, is a substituted aromatic

ketone. Its structure, featuring a benzophenone core with a bromine atom on one phenyl ring

and an ethyl group on the other, makes it a valuable intermediate in organic synthesis. The

benzophenone scaffold is a prevalent structure in medicinal chemistry, found in numerous

natural products and synthetic compounds with a wide range of biological activities, including

anticancer, anti-inflammatory, and antimicrobial properties. The presence of the bromine atom

provides a reactive handle for further functionalization through various cross-coupling

reactions, while the ethyl group can influence the molecule's lipophilicity and binding

interactions with biological targets. This guide offers an in-depth look at the synthesis,

properties, and potential applications of 3-Bromo-4'-ethylbenzophenone, providing a crucial

resource for researchers in drug discovery and materials science.
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A summary of the key physicochemical properties of 3-Bromo-4'-ethylbenzophenone is

presented in the table below. These properties are essential for its handling, characterization,

and application in various chemical reactions.

Property Value Source

CAS Number 5334-38-3 Internal

Molecular Formula C₁₅H₁₃BrO PubChemLite[1]

Molecular Weight 289.17 g/mol PubChemLite[1]

IUPAC Name
(3-bromophenyl)(4-

ethylphenyl)methanone
PubChemLite[1]

SMILES
CCC1=CC=C(C=C1)C(=O)C2

=CC(=CC=C2)Br
PubChemLite[1]

Predicted XlogP 4.8 PubChemLite[1]

Synthesis of 3-Bromo-4'-ethylbenzophenone
The most common and efficient method for the synthesis of substituted benzophenones is the

Friedel-Crafts acylation.[2][3][4][5] This electrophilic aromatic substitution reaction involves the

acylation of an aromatic ring with an acyl halide or anhydride using a strong Lewis acid

catalyst.[6] For the synthesis of 3-Bromo-4'-ethylbenzophenone, this would typically involve

the reaction of ethylbenzene with 3-bromobenzoyl chloride in the presence of a Lewis acid like

aluminum chloride (AlCl₃).

Reaction Mechanism: Friedel-Crafts Acylation
The mechanism of the Friedel-Crafts acylation proceeds through the formation of a highly

electrophilic acylium ion.[5][6]

Formation of the Acylium Ion: The Lewis acid catalyst (e.g., AlCl₃) coordinates to the chlorine

atom of the 3-bromobenzoyl chloride, making it a better leaving group. The subsequent

cleavage of the carbon-chlorine bond generates a resonance-stabilized acylium ion.[5]
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Electrophilic Attack: The electron-rich ethylbenzene ring acts as a nucleophile and attacks

the electrophilic acylium ion. The ethyl group is an ortho-, para-directing activator, meaning

the acylation will predominantly occur at the para position due to steric hindrance at the ortho

positions.

Deprotonation and Regeneration of the Aromatic System: A weak base, such as the AlCl₄⁻

complex formed in the first step, removes a proton from the intermediate carbocation

(arenium ion). This step restores the aromaticity of the ring and regenerates the Lewis acid

catalyst.[6]
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Step 1: Acylium Ion Formation

Step 2: Electrophilic Attack

Step 3: Deprotonation

3-Bromobenzoyl Chloride
Acylium Ion

+ AlCl₃

AlCl₃

AlCl₄⁻

Ethylbenzene Arenium Ion Intermediate
+ Acylium Ion

3-Bromo-4'-ethylbenzophenone
+ AlCl₄⁻

HCl

AlCl₃ (regenerated)
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1. Setup reaction flask with AlCl₃ and DCM under inert atmosphere.

2. Cool the mixture to 0-5 °C in an ice bath.

3. Add 3-bromobenzoyl chloride solution dropwise.

4. Add ethylbenzene dropwise, maintaining low temperature.

5. Warm to room temperature and stir until completion.

6. Quench the reaction with ice and concentrated HCl.

7. Separate organic layer and extract aqueous layer.

8. Wash combined organic layers.

9. Dry and concentrate the organic layer.

10. Purify the crude product.

Pure 3-Bromo-4'-ethylbenzophenone

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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